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Compound of Interest

Compound Name:
6-Chloro-1,3-

dihydroisobenzofuran-5-amine

CAS No.: 2304496-03-3

Cat. No.: B3018174

Get Quote

Executive Summary
6-Chloro-1,3-dihydroisobenzofuran-5-amine (CAS: 2304496-03-3) is a highly valued bicyclic

building block, prominently featured as a core structural intermediate in the development of

next-generation KRAS G12D inhibitors (1)[1]. The presence of both an aryl chloride and a

primary amine on a phthalan (1,3-dihydroisobenzofuran) scaffold provides orthogonal handles

for late-stage functionalization. This application note details a robust, four-step synthetic

protocol starting from commercially available 4-chlorophthalic anhydride, optimized for

regiocontrol, chemoselectivity, and scalability (2)[2].
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Step 1: Reductive Ring Opening
4-Chlorophthalic Anhydride → Diol

Step 2: Base-Promoted Cyclization
Diol → 5-Chloro-1,3-dihydroisobenzofuran

 LiAlH4, THF
 0 °C to Reflux

Step 3: Regioselective Nitration
Phthalan → 5-Chloro-6-nitro-phthalan

 Dimethyl Carbonate, NaOMe
 Reflux (-CO2)

Step 4: Selective Nitro Reduction
Nitro-Phthalan → Target Amine

 KNO3, H2SO4
 0 °C

6-Chloro-1,3-dihydroisobenzofuran-5-amine
(Target API Intermediate)

 Fe, NH4Cl, EtOH/H2O
 Reflux

Click to download full resolution via product page

Workflow for the 4-step synthesis of 6-chloro-1,3-dihydroisobenzofuran-5-amine.

Mechanistic Causality & Process Design
To ensure high fidelity in target generation, the synthetic route is grounded in specific

mechanistic rationales:

Reductive Ring Opening: Lithium aluminum hydride (LiAlH₄) is deployed to fully reduce the

cyclic anhydride to 4-chloro-1,2-benzenedimethanol. The strong hydride donor efficiently

attacks both acyl carbons, bypassing stable lactone intermediates to yield the diol directly.
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Base-Promoted Decarboxylative Cyclization: Traditional acid-catalyzed etherifications of

diols often suffer from intermolecular oligomerization and poor yields. To circumvent this, the

protocol utilizes dimethyl carbonate (DMC) and sodium methoxide. This generates a cyclic

carbonate intermediate in situ, which undergoes entropically driven decarboxylation upon

heating to cleanly yield the phthalan core (2)[2].

Regioselective Nitration: Electrophilic aromatic substitution of the phthalan core using

KNO₃/H₂SO₄ is governed by the directing effects of the existing substituents. The chloro

group is ortho/para-directing but deactivating. The alkyl ether linkages of the phthalan ring

provide mild activation. Steric and electronic synergy directs the nitronium ion exclusively to

the 6-position (para to the ether oxygen, ortho to the chlorine) (2)[2].

Chemoselective Nitro Reduction: The reduction of the nitro group must be carefully managed

to prevent hydrodehalogenation of the aryl chloride. A Béchamp-type reduction using Iron

powder and Ammonium Chloride operates via single-electron transfer (SET), selectively

reducing the nitro group to an amine while leaving the C-Cl bond intact.

Quantitative Reaction Metrics
Step

Transformat
ion

Primary
Reagents

Equivalents Temp
Expected
Yield

1
Anhydride

Reduction
LiAlH₄ 2.5 eq 0 °C to Reflux 85 - 90%

2
Decarboxylati

ve Cyclization

DMC /

NaOMe

3.0 eq / 0.1

eq
90 °C 75 - 80%

3
Regioselectiv

e Nitration

KNO₃ /

H₂SO₄

1.1 eq /

Solvent
0 °C 65 - 70%

4
Chemoselecti

ve Reduction
Fe / NH₄Cl

5.0 eq / 5.0

eq
80 °C 80 - 85%

Detailed Experimental Protocols & Self-Validating
Checkpoints
Step 1: Synthesis of 4-Chloro-1,2-benzenedimethanol
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Procedure:

Suspend LiAlH₄ (2.5 eq) in anhydrous THF under an inert argon atmosphere and cool to 0

°C.

Dissolve 4-chlorophthalic anhydride (1.0 eq) in anhydrous THF and add dropwise to the

LiAlH₄ suspension to control the exothermic hydride transfer.

Once the addition is complete, warm the reaction to room temperature, then heat to reflux for

4 hours.

Cool the mixture to 0 °C and strictly perform a Fieser workup: For every

grams of LiAlH₄ used, sequentially and cautiously add

mL of H₂O,

mL of 15% aqueous NaOH, and

mL of H₂O.

Stir vigorously for 30 minutes until a white, granular precipitate forms. Filter the salts through

a Celite pad, wash with EtOAc, and concentrate the filtrate in vacuo to yield the diol.

Validation Checkpoint: TLC (UV and KMnO₄ stain) will show the complete consumption of

the UV-active anhydride and the appearance of a highly polar, easily oxidized diol spot.

Step 2: Synthesis of 5-Chloro-1,3-dihydroisobenzofuran
Procedure:

Dissolve the crude 4-chloro-1,2-benzenedimethanol (1.0 eq) in dimethyl carbonate (DMC,

3.0 eq), which acts as both the reagent and primary solvent.

Add a catalytic amount of sodium methoxide (NaOMe, 0.1 eq).

Heat the mixture to reflux (approx. 90 °C) for 6 hours. Monitor the reaction for the evolution

of CO₂ gas, which indicates the successful decarboxylation of the cyclic carbonate

intermediate.
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Cool to room temperature, quench with water, and extract with EtOAc. Wash the organic

layer with brine, dry over Na₂SO₄, and concentrate. Validation Checkpoint: Disappearance of

the polar diol spot on TLC. LC-MS analysis will confirm the mass of the phthalan

corresponding to the net loss of H₂O from the starting diol.

Step 3: Synthesis of 5-Chloro-6-nitro-1,3-
dihydroisobenzofuran
Procedure:

Dissolve 5-chloro-1,3-dihydroisobenzofuran (1.0 eq) in concentrated sulfuric acid (H₂SO₄)

and cool the flask to 0 °C using an ice-salt bath.

Slowly add potassium nitrate (KNO₃, 1.1 eq) in small portions to maintain the internal

temperature strictly below 5 °C, preventing over-nitration or oxidative degradation.

Stir the strongly acidic mixture for 1 hour at 0 °C.

Carefully pour the reaction mixture over crushed ice. Extract the aqueous suspension with

EtOAc. Wash the combined organic layers with saturated NaHCO₃ until the pH is neutral,

then wash with brine, dry, and concentrate. Purify via silica gel chromatography if necessary.

Validation Checkpoint: ¹H-NMR will definitively prove regioselectivity; the spectrum will reveal

two distinct aromatic singlets, confirming the para-relationship of the remaining aromatic

protons.

Step 4: Synthesis of 6-Chloro-1,3-dihydroisobenzofuran-
5-amine
Procedure:

Suspend 5-chloro-6-nitro-1,3-dihydroisobenzofuran (1.0 eq), fine iron powder (325 mesh, 5.0

eq), and ammonium chloride (NH₄Cl, 5.0 eq) in a 4:1 mixture of Ethanol and Water.

Heat the vigorously stirring suspension to 80 °C (reflux) for 2 hours.
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While still hot, filter the mixture through a pad of Celite to remove the iron oxides, washing

the filter cake thoroughly with hot EtOAc.

Concentrate the filtrate to remove ethanol, extract the remaining aqueous layer with EtOAc,

wash with brine, dry over Na₂SO₄, and concentrate to afford the target amine. Validation

Checkpoint: A positive ninhydrin stain (red/purple) on TLC confirms the presence of a

primary amine. LC-MS confirms the target mass

without any evidence of the dehalogenated byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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